![molecular formula C13H18Cl2FNO B3229766 4-(2-Chloro-6-fluoro-benzyloxymethyl)-piperidine hydrochloride CAS No. 1289387-33-2](/img/structure/B3229766.png)
4-(2-Chloro-6-fluoro-benzyloxymethyl)-piperidine hydrochloride
Overview
Description
4-(2-Chloro-6-fluoro-benzyloxymethyl)-piperidine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development. This compound is a piperidine derivative that has been synthesized using various methods and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 4-(2-Chloro-6-fluoro-benzyloxymethyl)-piperidine hydrochloride is not fully understood. However, it has been proposed that this compound may exert its antitumor activity by inducing apoptosis in cancer cells. Additionally, it has been suggested that this compound may modulate the activity of various enzymes and signaling pathways involved in the development and progression of cancer and neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells and induce apoptosis. Additionally, this compound has been shown to modulate the activity of various enzymes and signaling pathways involved in the development and progression of cancer and neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(2-Chloro-6-fluoro-benzyloxymethyl)-piperidine hydrochloride in lab experiments is its potential applications in drug discovery and development. This compound has been shown to exhibit promising results in various studies and may serve as a potential candidate for the development of novel anticancer and neurological drugs. However, one of the limitations of using this compound is its potential toxicity and side effects, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of 4-(2-Chloro-6-fluoro-benzyloxymethyl)-piperidine hydrochloride. One of the main directions is the further investigation of its mechanism of action and its potential applications in drug discovery and development. Additionally, more studies are needed to determine the toxicity and side effects of this compound and to identify potential drug interactions. Furthermore, the development of novel synthetic methods for the production of this compound may also be an area of future research.
Conclusion
In conclusion, this compound is a chemical compound that has shown promising results in various scientific research studies. This compound has potential applications in drug discovery and development and may serve as a potential candidate for the development of novel anticancer and neurological drugs. However, further studies are needed to fully understand its mechanism of action, toxicity, and potential drug interactions.
Scientific Research Applications
4-(2-Chloro-6-fluoro-benzyloxymethyl)-piperidine hydrochloride has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit antitumor activity in various cancer cell lines and has been proposed as a potential candidate for the development of novel anticancer drugs. Additionally, this compound has been studied for its potential use in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
4-[(2-chloro-6-fluorophenyl)methoxymethyl]piperidine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClFNO.ClH/c14-12-2-1-3-13(15)11(12)9-17-8-10-4-6-16-7-5-10;/h1-3,10,16H,4-9H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMELDABLKLRITN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1COCC2=C(C=CC=C2Cl)F.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18Cl2FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1289387-33-2 | |
Record name | Piperidine, 4-[[(2-chloro-6-fluorophenyl)methoxy]methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1289387-33-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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